Cas no 59154-46-0 (ethyl 3-bromo-2-methylpropanoate)

• Product Name: ethyl 3-bromo-2-methylpropanoate
• CAS No: 59154-46-0
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• MDL: MFCD00039192
• CID: 377103
• PubChem ID: 100969
• Update Time: 2025-07-18

ethyl 3-bromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-bromo-2-methyl-, ethyl ester
• Ethyl 3-bromo-2-methylpropanoate
• ethyl 3-bromo-2-methylpropionate
• AI3-36611
• Ethyl alpha-bromoisobutyrate
• DTXSID10886352
• FT-0712490
• SCHEMBL220652
• EINECS 261-631-7
• AKOS006273489
• DTXSID40275957
• 59154-46-0
• CS-0265062
• VTORDCJYLAYUQF-UHFFFAOYSA-N
• Ethyl 3-bromo-2-methylpropanoate #
• 146502-52-5
• EN300-96266
• NS00055470
• Propanoic acid, 3-bromo-2-methyl-, ethyl ester
• ethyl 3-bromo-2-methylpropanoate

• MDL： MFCD00039192
• Inchi： 1S/C6H11BrO2/c1-3-9-6(8)5(2)4-7/h5H,3-4H2,1-2H3
• InChI Key： VTORDCJYLAYUQF-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OCC)C

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 3-bromo-2-methylpropanoate

Introduction to Ethyl 3-Bromo-2-Methylpropanoate (CAS No. 59154-46-0)

Ethyl 3-bromo-2-methylpropanoate (CAS No. 59154-46-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom and an ester functional group, making it a valuable intermediate in the synthesis of various bioactive molecules and polymers.

The chemical formula of ethyl 3-bromo-2-methylpropanoate is C₆H₁₁BrO₂, and its molecular weight is approximately 187.05 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for a wide range of applications in both laboratory and industrial settings.

In the realm of organic synthesis, ethyl 3-bromo-2-methylpropanoate serves as a key building block for the preparation of more complex molecules. The bromine atom can be readily functionalized through various reactions, such as nucleophilic substitution, cross-coupling reactions, and radical processes. These transformations enable the synthesis of a diverse array of compounds with potential applications in pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the utility of ethyl 3-bromo-2-methylpropanoate in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets for cancer therapy. The bromine atom in ethyl 3-bromo-2-methylpropanoate facilitates the introduction of functional groups that enhance the binding affinity and selectivity of these inhibitors.

Beyond its role in drug discovery, ethyl 3-bromo-2-methylpropanoate has also found applications in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a monomer for the synthesis of functional polymers with tunable properties. The resulting polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in advanced materials such as coatings, adhesives, and electronic devices.

The safety profile of ethyl 3-bromo-2-methylpropanoate is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound securely.

In conclusion, ethyl 3-bromo-2-methylpropanoate (CAS No. 59154-46-0) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential tool for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.